Cas no 2228599-93-5 (1-(1-ethenyl-1H-pyrazol-4-yl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(1-ethenyl-1H-pyrazol-4-yl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228599-93-5
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6363128
• PubChem ID: 165608766
• Update Time: 2025-06-28

1-(1-ethenyl-1H-pyrazol-4-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethenyl-1H-pyrazol-4-yl)methyl-N-methylcyclopropan-1-amine
• EN300-1730121
• 1-[(1-ethenyl-1H-pyrazol-4-yl)methyl]-N-methylcyclopropan-1-amine
• 2228599-93-5

• Inchi： 1S/C10H15N3/c1-3-13-8-9(7-12-13)6-10(11-2)4-5-10/h3,7-8,11H,1,4-6H2,2H3
• InChI Key： TXWIMWDCEYLUPC-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2C=NN(C=C)C=2)CC1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-(1-ethenyl-1H-pyrazol-4-yl)methyl-N-methylcyclopropan-1-amine

1-(1-Ethenyl-1H-Pyrazol-4-yl)methyl-N-Methylcyclopropan-1-Amine

The compound with CAS No. 2228599-93-5, known as 1-(1-Ethenyl-1H-Pyrazol-4-yl)methyl-N-Methylcyclopropan-1-Amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyrazole moiety and an N-methyl group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The pyrazole ring is known for its ability to act as a bioisostere, offering structural flexibility and enhancing the molecule's pharmacokinetic properties. Additionally, the cyclopropane ring introduces strain that can be exploited to enhance reactivity or improve binding affinity to target proteins.

One of the most promising applications of 1-(1-Ethenyl-1H-Pyrazol-4-yl)methyl-N-Methylcyclopropan-1-Amine is in the design of kinase inhibitors. Researchers have demonstrated that the compound's ability to form hydrogen bonds and π–π interactions with kinase domains makes it a valuable lead compound for developing anti-cancer agents. Furthermore, its N-methyl group contributes to improved solubility and stability, which are critical factors in drug design.

In terms of synthesis, this compound can be prepared via a multi-step process involving the coupling of a pyrazole derivative with a cyclopropane-containing amine. The reaction conditions are optimized to ensure high yield and purity, making it suitable for large-scale production. The use of transition metal catalysts has been shown to significantly enhance the efficiency of these reactions, aligning with current trends in green chemistry.

Another area where this compound has shown potential is in materials science. Its rigid structure and ability to form supramolecular assemblies make it an attractive candidate for designing new materials with tailored properties. For instance, researchers have explored its use in creating self-assembled monolayers for applications in sensors and electronics.

From an environmental perspective, the synthesis and application of 1-(1-Ethenyl-1H-Pyrazol-4-yl)methyl-N-Methylcyclopropan-1-Amine are considered eco-friendly due to the minimal use of hazardous reagents and the adoption of sustainable practices. This aligns with global efforts to promote green chemistry and reduce environmental impact.

In conclusion, CAS No. 2228599-93-5, or 1-(1-Ethenyl-1H-Pyrazol-4-yl)methyl-N-Methylcyclopropan-1-Amine, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations.